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Compound of Interest

Compound Name: 4-Hydroxy-3-methyl-2-butanone

Cat. No.: B1265462 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and analysis of 4-Hydroxy-3-methyl-2-butanone. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Chemical Properties
4-Hydroxy-3-methyl-2-butanone, a beta-hydroxy ketone, is a clear, colorless liquid.[1] Its

fundamental properties are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 3393-64-4 [2][3][4][5][6]

Molecular Formula C5H10O2 [2][3][4][5][6][7][8]

Molecular Weight 102.13 g/mol [6][9]

IUPAC Name
4-hydroxy-3-methylbutan-2-

one
[9]

Synonyms

3-(Hydroxymethyl)-2-butanone,

4-Hydroxy-3-methylbutan-2-

one

[2][3][4][5][8]

SMILES CC(CO)C(C)=O [10]

InChIKey
VVSRECWZBBJOTG-

UHFFFAOYSA-N
[2][3][4][5]

Table 2: Physicochemical Data

Property Value Reference

Melting Point 2.5°C (estimate)

Boiling Point 90-95 °C at 15 mmHg

Density 0.993 g/mL at 25 °C

Refractive Index (n20/D) 1.438

Below is a visualization of the molecular structure of 4-Hydroxy-3-methyl-2-butanone.

Caption: 2D representation of the 4-Hydroxy-3-methyl-2-butanone molecule.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-Hydroxy-3-
methyl-2-butanone.
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Table 3: Spectroscopic Data Summary

Technique Key Peaks/Shifts Reference

¹H NMR

A: 3.75 ppm, B: 3.68 ppm, C:

2.69 ppm, D: 2.7 ppm, E:

2.206 ppm, F: 1.134 ppm

[2][7]

¹³C NMR

Data available, specific shifts

not fully detailed in search

results.

[7]

Mass Spectrometry (MS) Molecular Ion (M+): 102 [2]

Infrared (IR) Spectroscopy
Data available from NIST/EPA

Gas-Phase Infrared Database.
[3][4]

Experimental Protocols
Synthesis of 4-Hydroxy-3-methyl-2-butanone
While a definitive, detailed protocol for the synthesis of 4-Hydroxy-3-methyl-2-butanone was

not found in the search results, a general procedure can be inferred from the synthesis of

similar beta-hydroxy ketones. One common method is the aldol condensation. A plausible

synthetic workflow is outlined below.
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Reactant Preparation

Reaction Step

Work-up and Purification

Propan-2-one (Acetone)

Base-Catalyzed Aldol Condensation

2-Hydroxyacetaldehyde

Neutralization with Acid

Solvent Extraction

Drying of Organic Layer

Distillation/Chromatography

4-Hydroxy-3-methyl-2-butanone

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Hydroxy-3-methyl-2-butanone.

Methodology:
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Reaction Setup: A reaction vessel equipped with a stirrer, dropping funnel, and thermometer

is charged with propan-2-one (acetone) and a suitable solvent under an inert atmosphere.

Base Addition: A base catalyst (e.g., sodium hydroxide, potassium carbonate) is added to the

acetone.

Aldol Addition: 2-Hydroxyacetaldehyde is added dropwise to the reaction mixture while

maintaining a low temperature to control the reaction rate and minimize side reactions.

Quenching and Work-up: After the reaction is complete, the mixture is neutralized with a

dilute acid. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether, ethyl

acetate).

Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by distillation or column chromatography to yield pure 4-Hydroxy-3-methyl-2-
butanone.

Analytical Methods
The analysis of 4-Hydroxy-3-methyl-2-butanone typically involves chromatographic and

spectroscopic techniques. While a specific protocol for this compound is not detailed, the

following methodology for the related compound 4-hydroxy-2-butanone can be adapted.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS):[11][12]

System: Agilent 7890 GC system with a mass spectrometry detector.[11][12]

Column: 30 m × 0.25 mm × 0.25 μm BP-WAX capillary column.[11][12]

Injector and Detector Temperature: 250 °C.[11][12]

Split Ratio: 50:1.[11][12]

Sample Volume: 1 μL.[11][12]

Temperature Program:
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Initial temperature: 70 °C for 7 minutes.[11][12]

Ramp 1: Increase to 140 °C at 40 °C/min.[11][12]

Hold: 20 minutes at 140 °C.[11][12]

Ramp 2: Increase to 250 °C at 10 °C/min.[11][12]

Biological Activity and Signaling Pathways
Direct evidence for the involvement of 4-Hydroxy-3-methyl-2-butanone in specific signaling

pathways in eukaryotes is not available in the reviewed literature. However, its constitutional

isomer, 3-hydroxy-2-butanone (acetoin), is a key component of the 2,3-butanediol pathway in

some bacteria, which is linked to pathogenesis.[13]

The 2,3-Butanediol Pathway in Pectobacterium
carotovorum
In the plant pathogen Pectobacterium carotovorum, the 2,3-butanediol pathway contributes to

virulence.[13] The pathway involves the conversion of pyruvate to acetoin (3-hydroxy-2-

butanone) and subsequently to 2,3-butanediol.[13] This process helps in the alkalinization of

the environment, which is favorable for the activity of pectate lyases, enzymes that degrade

plant cell walls.[13]
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Caption: The 2,3-butanediol pathway in Pectobacterium carotovorum.

General Biological Role of Beta-Hydroxy Ketones
While specific data for 4-Hydroxy-3-methyl-2-butanone is lacking, the broader class of ketone

bodies, such as beta-hydroxybutyrate, are known to have significant biological roles. They

serve as an alternative energy source for the brain during periods of low glucose availability.

[14] Furthermore, beta-hydroxybutyrate can act as a signaling molecule, inhibiting histone

deacetylases and influencing gene expression related to oxidative stress and neuroprotection.

[14][15] It is plausible that other beta-hydroxy ketones could exhibit some signaling properties,

but this remains an area for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19104779/
https://pubmed.ncbi.nlm.nih.gov/19104779/
https://pubmed.ncbi.nlm.nih.gov/19104779/
https://www.chemicalbook.com/SpectrumEN_3393-64-4_MS.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3393644&Units=SI&Mask=FFFFFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3393644&Units=SI&Mask=2380
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3393644&Mask=200
https://www.scbt.com/p/4-hydroxy-3-methyl-2-butanone-3393-64-4
https://www.chemicalbook.com/spectrumen_3393-64-4_13cnmr.htm
https://www.chemicalbook.com/spectrumen_3393-64-4_13cnmr.htm
https://www.guidechem.com/encyclopedia/4-hydroxy-3-methyl-2-butanone-dic11686.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylbutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylbutan-2-one
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-hydroxy-3-methyl-2-butanone
https://pubs.acs.org/doi/10.1021/acsomega.2c03642
https://pdfs.semanticscholar.org/5f66/c90cdf55639b50850cbd13145eff66ad22fe.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC3158072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3158072/
https://community.gethealthspan.com/t/the-neuroprotective-properties-of-ketones/1934
https://www.foundmyfitness.com/episodes/bioenergetic-superiority-of-ketones
https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-molecular-structure
https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-molecular-structure
https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-molecular-structure
https://www.benchchem.com/product/b1265462#4-hydroxy-3-methyl-2-butanone-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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